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Compound Name:
carboxylate

Cat. No.: B1586131

An In-Depth Technical Guide to Ethyl 1-benzylpiperidine-3-carboxylate

For professionals in the fields of medicinal chemistry and drug development, a comprehensive
understanding of key pharmaceutical intermediates is paramount. Ethyl 1-benzylpiperidine-3-
carboxylate stands out as a versatile scaffold, instrumental in the synthesis of a wide array of
pharmacologically active agents. This guide provides a detailed technical overview of its core
chemical properties, focusing on its molecular weight, synthesis, analytical characterization,
and applications, designed to equip researchers and scientists with the critical information
needed for its effective utilization.

Core Chemical Identity and Molecular Weight

Ethyl 1-benzylpiperidine-3-carboxylate is a heterocyclic compound featuring a piperidine ring
N-substituted with a benzyl group and an ethyl carboxylate group at the 3-position. Its precise
chemical identity is fundamental to all experimental and theoretical work.

The molecular formula for this compound is C1sH21NO2.[1][2] This composition is the basis for
determining its molecular weight, a critical parameter in stoichiometric calculations for
synthesis, and for verification via analytical techniques such as mass spectrometry.

Calculation of Molecular Weight: The molecular weight can be expressed in two ways: the
average molecular mass (based on the natural isotopic abundance of elements) and the
monoisotopic mass (based on the mass of the most abundant isotopes).
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o Average Molecular Mass: Utilizes the weighted average of the atomic masses of all isotopes
of each element. For C1sH21NOg, this is calculated as: (15 * 12.011) + (21 * 1.008) + (1 *
14.007) + (2 * 15.999) = 247.34 g/mol [1][2]

» Monoisotopic Mass: Calculated using the mass of the most abundant isotope for each
element (12C, 1H, %N, 10). This value is crucial for high-resolution mass spectrometry. (15 *
12.000000) + (21 * 1.007825) + (1 * 14.003074) + (2 * 15.994915) = 247.15723 Da[3]

These values are summarized in the table below for quick reference.

Identifier Value Source

Ethyl 1-benzylpiperidine-3-

IUPAC Name N/A
carboxylate

CAS Number 72551-53-2 [1][2]

Molecular Formula C15H21NO2 [1][2]

Average Molecular Weight 247.34 g/mol [1112]

Monoisotopic Mass 247.157228913 Da [3]
ASQCOPJFYLJICGD-

InChl Key [3]
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Physicochemical Properties

The physical and chemical properties of Ethyl 1-benzylpiperidine-3-carboxylate dictate its
handling, storage, and reaction conditions. As a liquid at room temperature, its use in synthesis
Is often straightforward.
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Property Value Source
Physical Form Liquid [4]
Color Colorless [41[5]
Boiling Point 125-128 °C at 2 mm Hg [4]
Density ~1.075 g/cm?3 (Predicted) [4]

pKa 7.98 £ 0.10 (Predicted) [4]

Room Temperature, sealed in
Storage Temperature N [4]
dry conditions

Synthesis and Manufacturing

The synthesis of piperidine derivatives is a cornerstone of medicinal chemistry.[6] Ethyl 1-
benzylpiperidine-3-carboxylate is often synthesized as a key intermediate for more complex
molecules. A common approach involves the N-benzylation of a pre-existing piperidine-3-
carboxylate ester. The causality behind this choice is the ready availability of the starting
materials and the robustness of the N-alkylation reaction.

Experimental Protocol: N-benzylation of Ethyl
Nipecotate

This protocol describes a representative synthesis of Ethyl 1-benzylpiperidine-3-carboxylate
from Ethyl nipecotate (Ethyl piperidine-3-carboxylate).

Step 1: Reaction Setup

e To a solution of Ethyl nipecotate (1 equivalent) in a suitable aprotic solvent (e.g., acetonitrile
or DMF), add a weak base such as potassium carbonate (K2COs, 1.5-2.0 equivalents).

 Stir the mixture at room temperature to ensure a homogenous suspension.

Step 2: N-Alkylation
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e Add benzyl bromide or benzyl chloride (1.1 equivalents) dropwise to the stirred suspension.
The choice of a benzyl halide is driven by its reactivity as a good alkylating agent.

o Heat the reaction mixture to reflux (typically 60-80 °C) and monitor the reaction progress
using Thin Layer Chromatography (TLC).

Step 3: Work-up and Isolation

¢ Once the reaction is complete (typically after several hours), cool the mixture to room
temperature.

« Filter off the inorganic salts (e.g., K2COs and the resulting potassium halide).
o Concentrate the filtrate under reduced pressure to remove the solvent.
Step 4: Purification

e The resulting crude oil is purified by vacuum distillation or column chromatography on silica
gel to yield pure Ethyl 1-benzylpiperidine-3-carboxylate. The purity is validated to be
>98% for use in subsequent steps.[4]
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Synthesis Workflow
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Analytical Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1586131#molecular-weight-of-ethyl-1-
benzylpiperidine-3-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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